Cas no 1427021-88-2 (1-(2-fluoroethyl)-1H-pyrazol-4-amine)

• Product Name: 1-(2-fluoroethyl)-1H-pyrazol-4-amine
• CAS No: 1427021-88-2
• MF: C₅H₈FN₃
• MW: 129.135523796082
• MDL: MFCD23130696
• CID: 4598800
• PubChem ID: 68305036
• Update Time: 2025-06-08

1-(2-fluoroethyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoroethyl)-1H-pyrazol-4-amine
• 1-(2-fluoroethyl)pyrazol-4-amine
• CHC02188

• MDL： MFCD23130696
• Inchi： 1S/C5H8FN3/c6-1-2-9-4-5(7)3-8-9/h3-4H,1-2,7H2
• InChI Key： QYDRCDBDMYJZQQ-UHFFFAOYSA-N
• SMILES： FCCN1C=C(C=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• XLogP3: -0.2
• Topological Polar Surface Area: 43.8

Additional information on 1-(2-fluoroethyl)-1H-pyrazol-4-amine

Comprehensive Overview of 1-(2-fluoroethyl)-1H-pyrazol-4-amine (CAS No. 1427021-88-2): Properties, Applications, and Research Insights

The compound 1-(2-fluoroethyl)-1H-pyrazol-4-amine (CAS No. 1427021-88-2) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoroethyl substituent and an amine functional group, makes it a versatile intermediate for synthesizing biologically active molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and GPCR-targeted therapies, which align with current trends in precision medicine.

In recent years, the demand for fluorinated compounds like 1-(2-fluoroethyl)-1H-pyrazol-4-amine has surged due to their enhanced metabolic stability and bioavailability. This aligns with frequent search queries such as "fluorine in drug design" and "pyrazole derivatives in medicinal chemistry." The compound’s CAS No. 1427021-88-2 is often referenced in patent literature, highlighting its role in innovative therapeutic candidates. Its synthesis typically involves nucleophilic substitution reactions, a topic widely discussed in organic chemistry forums.

Beyond pharmaceuticals, 1-(2-fluoroethyl)-1H-pyrazol-4-amine is investigated for its utility in material science. Its amine group allows for covalent conjugation with polymers or nanoparticles, addressing trending topics like "smart materials for drug delivery." Analytical techniques such as HPLC and NMR are critical for characterizing its purity, a common concern among purchasers searching for "high-purity pyrazole suppliers." Regulatory compliance (e.g., REACH) and scalable synthesis methods are also frequently searched subtopics.

Environmental and safety profiles of fluorinated pyrazoles are another hotspot. While CAS No. 1427021-88-2 is not classified as hazardous, studies on its biodegradability resonate with queries like "green chemistry alternatives." Researchers emphasize solvent optimization (e.g., using PEG-400) to reduce waste, reflecting industry shifts toward sustainability. This compound’s stability under physiological conditions further fuels interest in "prodrug development," a trending niche in oncology research.

In summary, 1-(2-fluoroethyl)-1H-pyrazol-4-amine exemplifies the intersection of synthetic chemistry and applied life sciences. Its CAS No. 1427021-88-2 serves as a gateway to cutting-edge applications, from targeted therapies to advanced materials. By addressing search-driven questions on "pyrazole synthesis scalability" or "fluoroalkylamine applications," this overview bridges technical expertise with real-world relevance, ensuring SEO-friendly readability without compromising depth.